Cas no 893590-49-3 (N-(2-fluorobenzyl)-2-butanamine Hydrochloride)

• Product Name: N-(2-fluorobenzyl)-2-butanamine Hydrochloride
• CAS No: 893590-49-3
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• MDL: MFCD07407725
• CID: 867448
• PubChem ID: 4719532
• Update Time: 2025-06-09

N-(2-fluorobenzyl)-2-butanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorobenzyl)butan-2-amine
• N-(2-fluorobenzyl)-2-butanamine(SALTDATA: HCl)
• N-(sec-butyl)-N-(2-fluorobenzyl)amine
• N-[(2-fluorophenyl)methyl]butan-2-amine
• DTXSID90405944
• MFCD07407725
• (butan-2-yl)[(2-fluorophenyl)methyl]amine
• AKOS000226872
• EN300-32533
• AN-465/42886963
• 893590-49-3
• N-(2-Fluorobenzyl)-2-butanamine x1hcl
• N-(2-FLUOROBENZYL)-2-BUTANAMINE
• AKOS017279301
• N-(2-fluorobenzyl)-2-butanamine Hydrochloride

• MDL： MFCD07407725
• Inchi： 1S/C11H16FN/c1-3-9(2)13-8-10-6-4-5-7-11(10)12/h4-7,9,13H,3,8H2,1-2H3
• InChI Key： YMNDDCDZEXRZEW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNC(C)CC

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 228.1±15.0 °C at 760 mmHg
• Flash Point: 91.7±20.4 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

N-(2-fluorobenzyl)-2-butanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)